Cas no 696645-53-1 (3-Furancarbonitrile, 2-amino-5-(3-methoxyphenyl)-)

• Product Name: 3-Furancarbonitrile, 2-amino-5-(3-methoxyphenyl)-
• CAS No: 696645-53-1
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 5261987
• Update Time: 2026-03-09

3-Furancarbonitrile, 2-amino-5-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarbonitrile, 2-amino-5-(3-methoxyphenyl)-

• Inchi： 1S/C12H10N2O2/c1-15-10-4-2-3-8(5-10)11-6-9(7-13)12(14)16-11/h2-6H,14H2,1H3
• InChI Key： VUTCIURRXBCLKS-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC(OC)=C2)=CC(C#N)=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-Furancarbonitrile, 2-amino-5-(3-methoxyphenyl)-

Comprehensive Overview of 3-Furancarbonitrile, 2-amino-5-(3-methoxyphenyl)- (CAS No. 696645-53-1)

3-Furancarbonitrile, 2-amino-5-(3-methoxyphenyl)- (CAS No. 696645-53-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique furan ring and methoxyphenyl substituent, serves as a versatile intermediate in the synthesis of biologically active molecules. Its molecular structure, combining a furan core with an amino group and a methoxyphenyl moiety, makes it a valuable building block for designing novel therapeutics and functional materials.

In recent years, the demand for heterocyclic compounds like 3-Furancarbonitrile, 2-amino-5-(3-methoxyphenyl)- has surged due to their applications in drug discovery. Researchers are particularly interested in its potential as a precursor for kinase inhibitors and antimicrobial agents, aligning with the growing focus on combating antibiotic resistance. The compound's nitrile functionality also opens avenues for further chemical modifications, enabling the creation of derivatives with enhanced bioactivity.

From an industrial perspective, 696645-53-1 is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental regulations, manufacturers are exploring eco-friendly routes to produce such intermediates, minimizing waste and energy consumption. This aligns with the broader trend of circular economy practices in the chemical sector, a topic frequently searched by professionals in the field.

The compound's role in material science is another area of interest. Its aromatic and heterocyclic properties make it a candidate for developing organic semiconductors and luminescent materials, which are critical for next-generation optoelectronic devices. Searches for "furan-based electronic materials" have risen steadily, reflecting the interdisciplinary appeal of this chemical class.

Analytical characterization of 3-Furancarbonitrile, 2-amino-5-(3-methoxyphenyl)- typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and structural verification, which are essential for research and commercial applications. Quality control remains a top priority, as even minor impurities can impact downstream processes in pharmaceutical manufacturing.

In summary, CAS No. 696645-53-1 represents a multifaceted compound bridging chemistry, biology, and materials science. Its adaptability to diverse synthetic pathways and alignment with contemporary scientific challenges—such as drug development and sustainable production—ensure its continued relevance in both academic and industrial settings.